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Introduction
Glypican-3 (GPC3) is a heparan sulfate proteoglycan anchored to the cell surface and is

overexpressed in several types of solid tumors, most notably hepatocellular carcinoma (HCC),

while having limited expression in normal adult tissues.[1][2] This differential expression profile

makes GPC3 an attractive target for the development of antibody-drug conjugates (ADCs).

ADCs are a class of targeted therapeutics that utilize a monoclonal antibody to selectively

deliver a potent cytotoxic payload to cancer cells.[3][4] The efficacy of an ADC is critically

dependent on its ability to bind to the target antigen on the cell surface and subsequently be

internalized, allowing for the release of the cytotoxic agent inside the cancer cell.[5][6]

Therefore, the precise quantification of ADC internalization is a crucial step in the preclinical

development and selection of promising ADC candidates.
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These application notes provide detailed protocols for quantifying the internalization of GPC3-

targeting ADCs in GPC3-expressing cells using common laboratory techniques: flow cytometry

and confocal microscopy. Additionally, a protocol for radiolabeling and internalization assays is

described. This document also includes a summary of GPC3-related signaling pathways to

provide a broader context for GPC3-targeted therapies.

Data Presentation: Quantitative Analysis of GPC3
Expression and ADC Internalization
A thorough understanding of the target antigen expression level and the rate of ADC

internalization is paramount for the rational design and evaluation of ADCs. The following

tables summarize key quantitative data related to GPC3 expression in various cancer cell lines

and the internalization kinetics of GPC3-targeting antibodies.

Table 1: GPC3 Expression Levels in Various Cancer Cell Lines
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Cell Line Cancer Type
GPC3
Expression
Level

Method of
Quantification

Reference

HepG2
Hepatocellular

Carcinoma
High

Flow Cytometry,

Western Blot
[7][8]

Hep3B
Hepatocellular

Carcinoma
High

Flow Cytometry,

Western Blot
[8]

Huh-7
Hepatocellular

Carcinoma
High

Flow Cytometry,

Western Blot
[8]

Huh-1
Hepatocellular

Carcinoma
Moderate Flow Cytometry [8]

A431
Epidermoid

Carcinoma
Negative Flow Cytometry [8]

A431-GPC3

Engineered

Epidermoid

Carcinoma

High

(Overexpression)
Flow Cytometry [8]

HLE
Hepatocellular

Carcinoma
Positive Western Blot [7]

HLF
Hepatocellular

Carcinoma
Positive Western Blot [7]

Table 2: Quantitative Internalization of Anti-GPC3 Antibodies/ADCs
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Cell Line
Antibody/A
DC

Incubation
Time
(hours)

Internalized
Molecules
per Cell

Method Reference

HepG2
Anti-GPC3

Ab (YP7)
0.5 ~4 x 10^4

Flow

Cytometry
[8]

HepG2
Anti-GPC3

Ab (YP7)
4 >1 x 10^5

Flow

Cytometry
[8]

Hep3B
Anti-GPC3

Ab (YP7)
0.5 ~4 x 10^4

Flow

Cytometry
[8]

Hep3B
Anti-GPC3

Ab (YP7)
4 >1 x 10^5

Flow

Cytometry
[8]

HepG2

89Zr-DFO-

1G12

(immuno-PET

probe)

Not specified

High,

antigen-

dependent

uptake

In vitro

assays
[9]

PC3

89Zr-DFO-

1G12

(immuno-PET

probe)

Not specified
Minimal

binding

In vitro

assays
[9]

GPC3 Signaling Pathways
GPC3 is implicated in modulating several key signaling pathways that are crucial for tumor

growth and proliferation. Understanding these pathways can provide insights into the broader

biological consequences of targeting GPC3 with ADCs. GPC3 has been shown to interact with

and modulate the Wnt, Hedgehog (Hh), and Insulin-like Growth Factor (IGF) signaling

pathways.[10][11][12]
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Caption: GPC3 modulates Wnt, Hedgehog, and IGF signaling pathways.

Experimental Workflows
A typical workflow for quantifying ADC internalization involves several key steps, from cell

culture to data analysis. The specific techniques employed will depend on the research

question and available instrumentation.
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Caption: General workflow for ADC internalization experiments.

Experimental Protocols
Protocol 1: Quantifying ADC Internalization by Flow
Cytometry
This protocol describes a method to quantify the internalization of a fluorescently labeled anti-

GPC3 ADC over time.

Materials:

GPC3-positive cells (e.g., HepG2, Hep3B) and GPC3-negative control cells (e.g., A431)

Complete cell culture medium
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Fluorescently labeled anti-GPC3 ADC (e.g., conjugated to Alexa Fluor 488)

Unlabeled anti-GPC3 antibody (for competition control)

Phosphate-Buffered Saline (PBS)

Trypsin-EDTA

Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS)

Propidium Iodide (PI) or other viability dye

12x75 mm flow cytometry tubes

Procedure:

Cell Preparation:

Culture GPC3-positive and negative cells to ~80% confluency.

Harvest cells using Trypsin-EDTA, wash with complete medium, and resuspend in Flow

Cytometry Staining Buffer to a concentration of 1 x 10^6 cells/mL.[13]

Antibody Incubation:

For each cell line, prepare the following samples in flow cytometry tubes:

Unstained control

Labeled ADC only (for total binding)

Labeled ADC + excess unlabeled antibody (for non-specific binding)

Add the labeled anti-GPC3 ADC to the appropriate tubes at a final concentration of 1-10

µg/mL. For the competition control, pre-incubate the cells with a 100-fold excess of

unlabeled antibody for 30 minutes on ice before adding the labeled ADC.

Incubate the tubes at 4°C for 1 hour to allow for surface binding without significant

internalization.
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Internalization:

To initiate internalization, transfer the tubes to a 37°C water bath or incubator.

Collect samples at various time points (e.g., 0, 0.5, 1, 2, 4, and 6 hours). The 0-hour time

point remains at 4°C.

Sample Processing:

At each time point, stop the internalization by placing the tubes on ice and adding 2 mL of

ice-cold Flow Cytometry Staining Buffer.

Centrifuge the cells at 300 x g for 5 minutes at 4°C and discard the supernatant.[13]

To distinguish between surface-bound and internalized ADC, you can use a quenching

agent or an acid wash (e.g., glycine buffer, pH 2.5) to strip the surface-bound antibody.

Wash the cells twice with ice-cold Flow Cytometry Staining Buffer.

Staining and Acquisition:

Resuspend the cell pellet in 500 µL of Flow Cytometry Staining Buffer.

Add a viability dye such as PI just before analysis to exclude dead cells.

Acquire the samples on a flow cytometer, collecting data for at least 10,000 events per

sample.

Data Analysis:

Gate on the live, single-cell population.

Determine the Mean Fluorescence Intensity (MFI) for each sample.

The internalized signal at each time point can be calculated by subtracting the MFI of the

surface-quenched/acid-washed sample from the MFI of the total binding sample.

Plot the internalized MFI as a function of time to determine the internalization rate.
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Protocol 2: Visualizing ADC Internalization by Confocal
Microscopy
This protocol allows for the visualization of ADC internalization and its subcellular localization.

Materials:

GPC3-positive and negative cells

Glass-bottom culture dishes or chamber slides

Complete cell culture medium

Fluorescently labeled anti-GPC3 ADC (e.g., conjugated to Alexa Fluor 647)

Hoechst 33342 or DAPI for nuclear staining

Lysosomal marker (e.g., LysoTracker Green DND-26)

4% Paraformaldehyde (PFA) in PBS

0.1% Triton X-100 in PBS (for permeabilization, optional)

Mounting medium

Procedure:

Cell Seeding:

Seed GPC3-positive and negative cells onto glass-bottom dishes or chamber slides and

allow them to adhere overnight.

ADC Incubation and Internalization:

The next day, replace the medium with fresh medium containing the fluorescently labeled

anti-GPC3 ADC (1-10 µg/mL).
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Incubate the cells at 37°C for various time points (e.g., 0, 1, 4, and 24 hours) to observe

the internalization process. For the 0-hour time point, perform the incubation at 4°C for 1

hour.

Staining of Subcellular Organelles:

During the last 30-60 minutes of the ADC incubation, add the lysosomal marker (e.g.,

LysoTracker Green) to the medium according to the manufacturer's instructions to

visualize co-localization with lysosomes.

Fixation and Nuclear Staining:

Wash the cells three times with PBS.

Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

Wash the cells three times with PBS.

If intracellular targets are to be stained with other antibodies, permeabilize the cells with

0.1% Triton X-100 in PBS for 10 minutes.

Stain the nuclei by incubating with Hoechst 33342 or DAPI for 5-10 minutes.

Wash the cells three times with PBS.

Imaging:

Add a drop of mounting medium to the cells and cover with a coverslip.

Image the cells using a confocal laser scanning microscope.[14][15] Acquire images in

separate channels for the ADC, the lysosomal marker, and the nuclear stain.

Image Analysis:

Merge the images from the different channels to visualize the subcellular localization of the

ADC.
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Co-localization analysis can be performed using appropriate software (e.g., ImageJ with

the Coloc 2 plugin) to quantify the degree of overlap between the ADC signal and the

lysosomal marker.

Protocol 3: Radiolabeling of Anti-GPC3 ADC and
Internalization Assay
This protocol provides a highly sensitive method to quantify ADC internalization using a

radiolabeled antibody.

Materials:

Anti-GPC3 ADC

Radionuclide (e.g., Iodine-125, Zirconium-89)

Reagents for radiolabeling (e.g., Iodogen-coated tubes for 125I, chelators like DFO for 89Zr)

Size-exclusion chromatography column (e.g., PD-10) for purification

GPC3-positive and negative cells

Complete cell culture medium

Binding buffer (e.g., PBS with 1% BSA)

Acid wash buffer (e.g., 0.2 M glycine, 0.15 M NaCl, pH 2.5)

Lysis buffer (e.g., 1 N NaOH)

Gamma counter

Procedure:

Radiolabeling and Purification:

Radiolabel the anti-GPC3 ADC with the chosen radionuclide following established

protocols. For example, use Iodogen-coated tubes for radioiodination.
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Purify the radiolabeled ADC from unincorporated radionuclide using a size-exclusion

chromatography column.

Determine the specific activity of the radiolabeled ADC.

Cell Preparation:

Seed GPC3-positive and negative cells in 24-well plates and allow them to adhere

overnight.

Internalization Assay:

On the day of the experiment, wash the cells with binding buffer.

Add the radiolabeled anti-GPC3 ADC (at a specific concentration, e.g., 10 nM) to the

wells. Include wells with a 100-fold excess of unlabeled ADC to determine non-specific

binding.

Incubate the plates at 37°C for various time points (e.g., 0, 15, 30, 60, 120, and 240

minutes). For the 0-minute time point, perform the incubation at 4°C.

Sample Processing:

At each time point, place the plate on ice and aspirate the medium.

Wash the cells three times with ice-cold binding buffer.

To differentiate between surface-bound and internalized ADC, add acid wash buffer to the

wells and incubate for 5 minutes on ice. Collect this "surface-bound" fraction.

Wash the cells once more with acid wash buffer.

Lyse the cells by adding lysis buffer to the wells and incubate for 10 minutes at room

temperature. Collect this "internalized" fraction.

Quantification:
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Measure the radioactivity in the "surface-bound" and "internalized" fractions for each time

point using a gamma counter.

Data Analysis:

Calculate the specific binding by subtracting the non-specific binding (from wells with

excess unlabeled ADC) from the total binding.

Express the internalized radioactivity as a percentage of the total specific binding at each

time point.

Plot the percentage of internalization over time to determine the internalization kinetics.

Conclusion
The protocols and data presented in these application notes provide a comprehensive

framework for the quantitative assessment of ADC internalization in GPC3-expressing cells.

The choice of methodology will depend on the specific experimental goals, with flow cytometry

offering high-throughput quantitative data, confocal microscopy providing detailed spatial

information, and radiolabeling assays delivering high sensitivity for kinetic studies. A thorough

characterization of ADC internalization is a critical component in the successful development of

novel and effective GPC3-targeted cancer therapies.
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product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.mdpi.com/1420-3049/25/12/2861
https://www.creative-biolabs.com/resource/adc/pdf/com/downloads/Antibody-Internalization-Assay-Creative-Biolabs.pdf
https://ar.iiarjournals.org/content/30/12/5055
https://ar.iiarjournals.org/content/30/12/5055
https://www.researchgate.net/figure/GPC3-expression-and-internalization-in-HCC-cells-a-Flow-cytometric-results-detecting_fig6_273470183
https://www.mdpi.com/2227-9059/13/7/1570
https://www.mdpi.com/2227-9059/13/7/1570
https://www.researchgate.net/publication/334901461_The_Role_of_Glypican-3_in_Regulating_Wnt_YAP_and_Hedgehog_in_Liver_Cancer
https://academic.oup.com/carcin/article/29/7/1319/2476537
https://www.cusabio.com/c-21027.html
https://research.pasteur.fr/wp-content/uploads/2022/02/research_pasteur-flow-cytometry-protocols-handbook-flow-cytometry-protocols-handbook.pdf
https://www.adcreview.com/confocal-microscopy-and-imaging-flow-cytometry-tools-for-selection-of-antibodies-to-be-developed-as-therapeutic-adcs/
https://www.researchgate.net/figure/Surface-binding-and-internalization-process-of-ADC-by-confocal-laser-scanning_fig6_328469065
https://www.benchchem.com/product/b15608013/docs#quantifying-antibody-drug-conjugate-internalization-in-gpc3-expressing-cells-application-notes-and-protocols
https://www.benchchem.com/product/b15608013/docs#quantifying-antibody-drug-conjugate-internalization-in-gpc3-expressing-cells-application-notes-and-protocols
https://www.benchchem.com/product/b15608013/docs#quantifying-antibody-drug-conjugate-internalization-in-gpc3-expressing-cells-application-notes-and-protocols
https://www.benchchem.com/product/b15608013/docs#quantifying-antibody-drug-conjugate-internalization-in-gpc3-expressing-cells-application-notes-and-protocols
https://www.benchchem.com/product/b15608013/docs#quantifying-antibody-drug-conjugate-internalization-in-gpc3-expressing-cells-application-notes-and-protocols
https://www.benchchem.com/product/b15608013?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

